Cas no 102669-89-6 (Saterinone)

• Product Name: Saterinone
• CAS No: 102669-89-6
• MF: C₂₇H₃₀N₄O₄
• MW: 474.551506519318
• CID: 147711
• PubChem ID: 65874
• Update Time: 2025-06-07

Saterinone Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,1,2-dihydro-5-[4-[2-hydroxy-3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]phenyl]-6-methyl-2-oxo-
• 3-Pyridinecarbonitrile,1,2-dihydro-5-[4-[2-hydroxy-3-[4-(2-methoxyphenyl)-1-piperazinyl]propox...
• 5-[4-[2-hydroxy-3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy]phenyl]-6-methyl-2-oxo-1H-pyridine-3-carbonitrile
• Saterinona
• Saterinona [Spanish]
• Saterinone
• Saterinonum
• Saterinonum [Latin]
• UNII-W4P85FO7GS
• BDF-8634
• 1,2-Dihydro-5-[4-[2-hydroxy-3-[4-(2-methoxyphenyl)piperidino]propoxy]phenyl]-6-methyl-2-oxo-3-pyridinecarbonitrile
• 5-(4-(2-hydroxy-3-(4-(2-methoxyphenyl)piperazin-1-yl)propoxy)phenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• Q27292295
• 1,2-dihydro-5-(4-(2-hydroxy-3-(4-(2-methoxyphenyl)-1-piperazinyl)propoxy)phenyl)-6-methyl-2-oxo-3-pyridinecarbonitrile
• CHEMBL2030222
• SCHEMBL563554
• KLEKLDFUYOZELG-UHFFFAOYSA-N
• W4P85FO7GS
• 1-[4-(3-cyano-1,2-dihydro-6-methyl-2-oxo-pyridin-5-yl)-penoxy]-3-[4-(2-methoxyphenyl)-piperazin-1-yl]-propan-2-ol
• Saterinone [INN]
• (+-)-1,2-Dihydro-5-(p-(2-hydroxy-3-(4-(o-methoxyphenyl)-1-piperazinyl)propoxy)phenyl)-6-methyl-2-oxonicotinonitrile
• NS00120705
• 102669-89-6
• DTXSID30883106

• Inchi： 1S/C27H30N4O4/c1-19-24(15-21(16-28)27(33)29-19)20-7-9-23(10-8-20)35-18-22(32)17-30-11-13-31(14-12-30)25-5-3-4-6-26(25)34-2/h3-10,15,22,32H,11-14,17-18H2,1-2H3,(H,29,33)
• InChI Key： KLEKLDFUYOZELG-UHFFFAOYSA-N
• SMILES： OC(COC1C=CC(C2C=C(C#N)C(NC=2C)=O)=CC=1)CN1CCN(C2C=CC=CC=2OC)CC1

Computed Properties

• Exact Mass: 474.22700
• Monoisotopic Mass: 474.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.6
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 101.82000
• LogP: 2.79538

Additional information on Saterinone

Saterinone (CAS No. 102669-89-6): A Comprehensive Overview

Saterinone (CAS No. 102669-89-6) is a promising compound in the field of medicinal chemistry, particularly for its potential therapeutic applications in treating cardiovascular diseases. This compound, also known as 3-(4-chlorophenyl)-1-(4-fluorophenyl)-4-methyl-5-(pyridin-3-yl)-1H-pyrazole, has garnered significant attention due to its unique pharmacological properties and potential for clinical use.

The chemical structure of Saterinone is characterized by a pyrazole core, which is a common scaffold in many bioactive molecules. The presence of chlorine, fluorine, and a pyridine ring in its structure contributes to its high affinity for specific receptors and enzymes, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of Saterinone in modulating the renin-angiotensin-aldosterone system (RAAS), which plays a crucial role in regulating blood pressure and fluid balance. Specifically, Saterinone has been shown to inhibit the activity of aldosterone synthase, an enzyme responsible for the production of aldosterone. This inhibition can lead to reduced aldosterone levels, which may help in managing hypertension and related cardiovascular conditions.

In preclinical studies, Saterinone has demonstrated significant antihypertensive effects in animal models. These studies have shown that the compound effectively lowers blood pressure without causing adverse side effects commonly associated with other antihypertensive drugs. The mechanism of action involves not only the inhibition of aldosterone synthase but also the modulation of other pathways involved in blood pressure regulation.

Clinical trials are currently underway to evaluate the safety and efficacy of Saterinone in human subjects. Early results from phase I trials have been promising, with the compound showing good tolerability and pharmacokinetic properties. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

Beyond its antihypertensive properties, Saterinone has also shown potential in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects, which could be beneficial in treating conditions such as chronic kidney disease and heart failure. The anti-inflammatory properties of Saterinone are thought to be mediated through its ability to reduce oxidative stress and inhibit pro-inflammatory cytokines.

The development of Saterinone as a therapeutic agent is part of a broader trend in medicinal chemistry towards designing multi-target drugs that can address multiple aspects of complex diseases. This approach aims to improve treatment outcomes by targeting multiple pathways simultaneously, thereby reducing the likelihood of drug resistance and improving patient compliance.

In conclusion, Saterinone (CAS No. 102669-89-6) represents a promising advancement in the field of cardiovascular medicine. Its unique chemical structure and multifaceted pharmacological properties make it a valuable candidate for further clinical development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, Saterinone is poised to play a significant role in improving the management of hypertension and related cardiovascular conditions.